Cas no 1804840-97-8 (3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804840-97-8
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4836836
• Update Time: 2025-05-25

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-5-3(1-13)6(12)14-2-4(5)7(15)16/h2H,1,13H2,(H,15,16)
• InChI Key： WDXLZYIQXUPFJZ-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C(C(=O)O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Recent Advances in the Study of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS: 1804840-97-8)

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS: 1804840-97-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by the presence of an aminomethyl group, an iodine atom, and a trifluoromethoxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The iodine atom at the 2-position of the pyridine ring offers a strategic site for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores. Recent publications have highlighted the successful use of this compound in palladium-catalyzed coupling reactions to generate libraries of potential kinase inhibitors with improved selectivity and potency.

In addition to its applications in kinase inhibitor development, 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid has been investigated for its potential in central nervous system (CNS) drug discovery. The trifluoromethoxy group is known to enhance the blood-brain barrier permeability of small molecules, making this compound a promising candidate for the design of neuroactive agents. Recent preclinical studies have demonstrated its incorporation into GABA receptor modulators, which show potential for treating anxiety and epilepsy. The aminomethyl group further allows for the conjugation of additional moieties, facilitating the optimization of pharmacokinetic properties.

Another notable advancement is the use of this compound in the development of positron emission tomography (PET) radiotracers. The iodine atom can be replaced with radioactive isotopes such as iodine-124, enabling the compound to serve as a scaffold for imaging agents. Recent work has focused on leveraging this property to create radiotracers for visualizing enzyme activity in vivo, particularly in the context of neurodegenerative diseases. These studies underscore the compound's versatility and its growing importance in both therapeutic and diagnostic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid. Recent efforts have been directed toward optimizing synthetic routes to improve yield and reduce costs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a streamlined, one-pot synthesis method that significantly enhances the efficiency of production. Such advancements are critical for facilitating broader adoption of this compound in industrial and academic research settings.

In conclusion, 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS: 1804840-97-8) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural attributes enable diverse applications, from kinase inhibitors to CNS-targeted therapies and imaging agents. Ongoing research continues to uncover new opportunities for this compound, reinforcing its relevance in the rapidly evolving landscape of biomedical science. Future studies are expected to further elucidate its potential and address existing challenges, paving the way for innovative therapeutic and diagnostic solutions.